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Compound of Interest

Compound Name: (1H-indazol-3-yl)methanol

Cat. No.: B1299801 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the chemical nomenclature for (1H-
indazol-3-yl)methanol, a key heterocyclic compound utilized in medicinal chemistry and

organic synthesis. The information is presented to be a readily accessible reference for

professionals in the field.

Chemical Identity and Nomenclature
The compound with the common name (1H-indazol-3-yl)methanol is a derivative of indazole,

a bicyclic aromatic heterocycle. Accurate and standardized naming is critical for unambiguous

communication in research and development.

IUPAC Name: The systematic name for this compound, following the guidelines of the

International Union of Pure and Applied Chemistry (IUPAC), is 2H-indazol-3-ylmethanol[1].

Synonyms and Identifiers
In literature and commercial databases, (1H-indazol-3-yl)methanol is referenced by a variety

of synonyms and identifiers. This section consolidates these terms to facilitate comprehensive

database searches and cross-referencing.
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Identifier Type Identifier Source

Common Name (1H-indazol-3-yl)methanol Depositor-Supplied[1]

CAS Number 64132-13-4
EPA DSSTox; European

Chemicals Agency (ECHA)[1]

European Community (EC)

Number
814-280-4

European Chemicals Agency

(ECHA)[1]

PubChem CID 1505796 PubChem[1]

Depositor-Supplied Synonym 1H-indazol-3-ylmethanol RefChem:438529[1]

Logical Relationship of Nomenclature
The relationship between the common name and the official IUPAC nomenclature can be

visualized as a direct association, with various other identifiers linked to the core chemical

entity.

Chemical Entity

Identifiers

IUPAC Name
2H-indazol-3-ylmethanol

Common Name
(1H-indazol-3-yl)methanol

CAS Number
64132-13-4

EC Number
814-280-4

PubChem CID
1505796
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Caption: Relationship between IUPAC name, common name, and other identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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